Cas no 816-19-3 (methyl 2-ethylhexanoate)

methyl 2-ethylhexanoate structure

Product Name:methyl 2-ethylhexanoate

CAS No:816-19-3

MF:C₉H₁₈O₂

MW:158.238023281097

MDL:MFCD00043849

CID:727614

PubChem ID:102491

Update Time:2025-09-27

methyl 2-ethylhexanoate Chemical and Physical Properties

Names and Identifiers

- Hexanoic acid,2-ethyl-, methyl ester
- METHYL 2 ETHYL HEXANOATE
- methyl 2-ethylhexanoate
- 2-Ethyl-methyl ester hexanoic acid
- 2-Ethylhexanoic acid methyl ester
- MDL： MFCD00043849
- Inchi： 1S/C9H18O2/c1-4-6-7-8(5-2)9(10)11-3/h8H,4-7H2,1-3H3
- InChI Key： KICUISADAVMYCJ-UHFFFAOYSA-N
- SMILES： O=C(C(CCCC)CC)OC

methyl 2-ethylhexanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB471860-250 mg	2-Ethylhexanoic acid methylester, 95%; .	816-19-3	95%	250mg	€277.10	2023-04-21
abcr	AB471860-1 g	2-Ethylhexanoic acid methylester, 95%; .	816-19-3	95%	1g	€637.70	2023-04-21
eNovation Chemicals LLC	Y1228115-1g	Methyl 2-ethylhexanoate	816-19-3	95%	1g	$400	2024-06-03
eNovation Chemicals LLC	D757393-250mg	Hexanoic acid,2-ethyl-, methyl ester	816-19-3	95%+	250mg	$155	2024-06-07
eNovation Chemicals LLC	D757393-1g	Hexanoic acid,2-ethyl-, methyl ester	816-19-3	95%+	1g	$290	2024-06-07
Enamine	EN300-170600-0.05g	methyl 2-ethylhexanoate	816-19-3	95%	0.05g	$71.0	2023-09-20
Enamine	EN300-170600-0.1g	methyl 2-ethylhexanoate	816-19-3	95%	0.1g	$106.0	2023-09-20
Enamine	EN300-170600-0.25g	methyl 2-ethylhexanoate	816-19-3	95%	0.25g	$151.0	2023-09-20
Enamine	EN300-170600-0.5g	methyl 2-ethylhexanoate	816-19-3	95%	0.5g	$237.0	2023-09-20
Enamine	EN300-170600-1.0g	methyl 2-ethylhexanoate	816-19-3	95%	1g	$304.0	2023-06-04

methyl 2-ethylhexanoate Production Method

Production Method 1

202586-61-6

816-19-3

Reaction Conditions

1.1 Reagents: Diethyl ether , Triethylborane Catalysts: 3H-Dinaphtho[2,1-c:1′,2′-e]stannepin, 4-(1,1-dimethylethyl)-4,5-dihydro-, (11bS)… Solvents: Diethyl ether , Hexane ; 24 h, 21 °C

Reference

Enantioselective hydrogen transfer reactions from chiral binaphthyl variants of tin hydrides to prochiral radicals

Blumenstein, Michael; et al, Tetrahedron: Asymmetry, 2003, 14(19), 3069-3077

Production Method 2

104-76-7

816-19-3

Reaction Conditions

1.1 Reagents: Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Catalysts: Tetrabutylammonium bromide , Tempo Solvents: Methanol ; 48 h, 60 °C

Reference

Efficient and simple approaches towards direct oxidative esterification of alcohols

Ray, Ritwika; et al, Chemistry - A European Journal, 2014, 20(47), 15618-15624

Production Method 3

149-57-5

816-19-3

Reaction Conditions

Reference

A novel derivatization procedure for the determination of traces of polar organic compounds in water using static headspace gas chromatography

Neu, H. J.; et al, Fresenius' Journal of Analytical Chemistry, 1991, 340(2), 65-70

Production Method 4

2455-14-3

816-19-3

128-38-1

Reaction Conditions

1.1 Catalysts: Benzoic acid , 4H-1,2,4-Triazolium, 3-phenyl-1-(2,4,6-trichlorophenyl)-4-(2,4,6-trimethylphenyl… Solvents: Tetrahydrofuran ; 6 h, rt

Reference

N-Heterocyclic Carbene/Carboxylic Acid Co-Catalysis Enables Oxidative Esterification of Demanding Aldehydes/Enals, at Low Catalyst Loading

Harnying, Wacharee ; et al, Angewandte Chemie, 2021, 60(36), 19631-19636

Production Method 5

816-19-3

22632-59-3

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid , 1,4-Bis(diphenylphosphino)butane Catalysts: Palladium(1+), aquahydrobis(tricyclohexylphosphine)-, (SP-4-1)-, tetrafluorobora… Solvents: Tetrahydrofuran

Reference

Use of a cationic hydridoaquopalladium(II) complex as a catalyst for olefin hydroesterification

Huh, Keun Tae; et al, Bulletin of the Korean Chemical Society, 1994, 15(4), 304-6

Production Method 6

149-57-5

816-19-3

Reaction Conditions

1.1 Catalysts: Sulfuric acid ; 10 h, 80 - 85 °C

Reference

A Simple, Efficient, Green, Cost Effective and Chemoselective Process for the Esterification of Carboxylic Acids

Rekha, Vamsi V.; et al, Organic Process Research & Development, 2009, 13(4), 769-773

Production Method 7

149-57-5

816-19-3

Reaction Conditions

1.1 Reagents: Sulfuric acid

Reference

Production of 5,8-diethyl-7-hydroxy-6-dodecanone oxime

Olszanowski, Andrzej; et al, Przemysl Chemiczny, 1981, 60(11-12), 537-8

Production Method 8

104-76-7

816-19-3

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: 2-(Methylamino)ethanol , Iridium, di-μ-chlorodichlorobis[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopen… Solvents: Acetone ; 24 h, 25 °C

Reference

Iridium-catalyzed oxidative methyl esterification of primary alcohols and diols with methanol

Yamamoto, Nobuyuki; et al, Journal of Organic Chemistry, 2011, 76(8), 2937-2941

Production Method 9

816-19-3

Reaction Conditions

1.1 Catalysts: N-Chloro-N-(phenylsulfonyl)benzenesulfonamide Solvents: 1,2-Dichloroethane ; 10 min, 10 °C

Reference

Mild method for conversion of N-alkoxyamides to esters using N-chloro-N-(phenylsulfonyl)benzenesulfonamide

Bhalerao, Sushant ; et al, Tetrahedron Letters, 2023, 123,

Production Method 10

149-57-5

816-19-3

Reaction Conditions

Reference

Process for the manufacture of carboxylic acid methyl esters

, European Patent Organization, , ,

Production Method 11

14686-13-6

816-19-3

51209-78-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Catalysts: Palladium chloride , Bis(2-methoxyphenyl)phenylphosphine Solvents: 1,4-Dioxane ; 48 h, 4 MPa, 100 °C

Reference

The Pd-catalysed hydromethoxycarbonylation of aliphatic internal alkenes with minimal double bond isomerisation

Bredenkamp, Tyler ; et al, Catalysis Communications, 2017, 96, 74-78

Production Method 12

14686-14-7

816-19-3

22632-59-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Catalysts: Palladium chloride , Bis(2-methoxyphenyl)phenylphosphine Solvents: 1,4-Dioxane ; 48 h, 4 MPa, 100 °C

Reference

The Pd-catalysed hydromethoxycarbonylation of aliphatic internal alkenes with minimal double bond isomerisation

Bredenkamp, Tyler ; et al, Catalysis Communications, 2017, 96, 74-78

Production Method 13

14024-48-7

816-19-3

51209-78-0

111-11-5

22632-59-3

Reaction Conditions

1.1 Solvents: Acetone

Reference

Photoassisted methoxycarbonylation of straight-chain terminal olefins under ambient conditions

Gao, Da Bin; et al, Chinese Chemical Letters, 1998, 9(5), 423-425

Production Method 14

6443-92-1

816-19-3

51209-78-0

111-11-5

22632-59-3

Reaction Conditions

1.1 Reagents: Lithium chloride Catalysts: Palladium chloride Solvents: Methanol

Reference

Electrode-mediated catalytic carbonylation of olefins

Wayner, D. D. M.; et al, Journal of Molecular Catalysis, 1988, 48(1), 15-19

methyl 2-ethylhexanoate Raw materials

methyl 2-ethylhexanoate Preparation Products

methyl 2-ethylhexanoate Related Literature

1. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
2. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
3. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

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